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Compound of Interest

Compound Name: 2-(Azepan-1-yl)aniline

Cat. No.: B1276607

2-(Azepan-1-yl)aniline: A Technical Overview

CAS Number: 51627-46-4 Molecular Formula: C12H18N2

This technical guide provides a summary of the available information on 2-(Azepan-1-
yl)aniline, a chemical compound of interest to researchers and professionals in drug
development and chemical synthesis. Due to the limited availability of published data for this
specific molecule, this document focuses on its fundamental properties and contextualizes its
potential applications based on related structures.

Physicochemical Data

A summary of the basic physicochemical properties of 2-(Azepan-1-yl)aniline is provided
below. It is important to note that detailed experimental data for this specific compound is
scarce in publicly accessible literature.

Property Value Source
CAS Number 51627-46-4 [1]
Molecular Formula C12H18N2 [2]
Molecular Weight 190.29 g/mol Calculated
IUPAC Name 2-(azepan-1-ylhaniline [2]
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Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-(Azepan-1-yl)aniline are
not readily available in the scientific literature. However, the synthesis of structurally similar
compounds, such as 2-(Azepan-1-yl)-5-chloroaniline, has been described.[2] A plausible
synthetic route for 2-(Azepan-1-yl)aniline would likely involve a nucleophilic aromatic
substitution or a transition metal-catalyzed cross-coupling reaction, such as the Buchwald-
Hartwig amination, between 2-haloaniline (e.g., 2-fluoroaniline or 2-chloroaniline) and azepane.

A generalized workflow for such a synthesis is depicted below.
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Caption: Generalized workflow for the synthesis of 2-(Azepan-1-yl)aniline.
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Potential Biological Significance and Signaling
Pathways

Specific studies detailing the biological activity and associated signaling pathways of 2-
(Azepan-1-yl)aniline are not currently available in the public domain. However, the aniline and
azepane moieties are present in numerous biologically active molecules. Aniline derivatives are
known to exhibit a wide range of pharmacological properties, including antimicrobial and
anticancer activities. The azepane ring is a key structural component in various
pharmaceuticals, contributing to their binding affinity and pharmacokinetic profiles.

Given the structural motifs present in 2-(Azepan-1-yl)aniline, it could be hypothesized to
interact with various biological targets. A logical relationship for its investigation in a drug
discovery context is outlined below.
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Caption: Logical workflow for the investigation of 2-(Azepan-1-yl)aniline in drug discovery.

Conclusion

2-(Azepan-1-yl)aniline is a chemical entity with potential for further investigation in medicinal
chemistry and materials science. While detailed experimental data is currently lacking in the
public literature, its structural components suggest that it could serve as a valuable building
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block for the synthesis of novel compounds with interesting biological activities. Further
research is required to fully elucidate its chemical properties, synthetic accessibility, and
pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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